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Compound of Interest

Compound Name: FM-381

Cat. No.: B15610211 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical compounds is a critical component of laboratory safety and environmental

responsibility. This guide provides essential information and step-by-step procedures for the

safe disposal of FM-381, a potent and selective JAK3 inhibitor. In the absence of a specific

Safety Data Sheet (SDS) for FM-381, this guidance is based on established best practices for

the disposal of solid chemical waste and solutions containing dimethyl sulfoxide (DMSO).

Chemical and Physical Properties of FM-381
A summary of the known quantitative data for FM-381 is presented below. This information is

crucial for understanding the compound's characteristics and handling requirements.

Property Value Source

Molecular Formula C₂₄H₂₄N₆O₂ [1][2]

Formula Weight 428.5 g/mol [1]

Appearance Crystalline solid [1]

Purity ≥98% [1]

Solubility DMSO: 1 mg/ml [1]

Storage Temperature
Room temperature for months,

or -20°C for up to 3 years
[2]
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Core Principles of Chemical Waste Disposal
The foundational principle of laboratory waste management is to ensure safety and minimize

environmental impact. All laboratory personnel must be trained in proper waste handling and

disposal procedures.[3] It is imperative to never dispose of hazardous chemicals by

evaporation, in the regular trash, or down the sewer.[2]

Experimental Protocols: A General Framework for
Disposal
While specific experimental protocols for the disposal of FM-381 are not available, the following

methodologies, derived from general laboratory chemical waste guidelines, should be adopted.

1. Waste Identification and Segregation:

Treat all waste containing FM-381 as hazardous chemical waste.

Segregate solid FM-381 waste from solutions containing FM-381.

Do not mix incompatible waste streams. For instance, waste containing FM-381 dissolved in

DMSO should be collected separately from aqueous waste.

2. Solid FM-381 Waste Disposal:

Collect uncontaminated or expired solid FM-381 in its original container if possible, or in a

clearly labeled, sealable, and chemically compatible container.

For labs generating small quantities of solid chemical waste, it is common to collect it for

disposal via a licensed hazardous waste contractor.

3. FM-381 in DMSO Solution Disposal:

FM-381 is soluble in DMSO. Waste solutions of FM-381 in DMSO should be collected in a

designated, labeled, and sealed container.

DMSO can be disposed of with other organic solvents.[4] However, if mixed with other

materials, it is crucial to assess the compatibility and consult with your institution's
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Environmental Health and Safety (EHS) department.

A common method for the disposal of organic solvent waste is through chemical incineration

by a licensed facility.

4. Contaminated Labware Disposal:

Disposable labware (e.g., pipette tips, vials) contaminated with FM-381 should be collected

in a designated, labeled, and sealed container for solid chemical waste.

Empty chemical containers must be managed properly. Containers that held FM-381 should

be triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as

hazardous waste.[2][3][5] After thorough rinsing and air-drying, and with all labels defaced,

the container may be disposed of as regular solid waste, in accordance with institutional

policies.[2][5]

Procedural Workflow for FM-381 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of FM-381 waste.
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Figure 1. FM-381 Disposal Workflow

Institutional and Regulatory Compliance
It is the responsibility of the waste generator to ensure that all chemical waste is managed and

disposed of in compliance with local, state, and federal regulations. All laboratory personnel

should be familiar with their institution's specific hazardous waste disposal procedures and

contact their Environmental Health and Safety (EHS) department for guidance. EHS is

responsible for developing and maintaining waste disposal procedures, providing training, and

ensuring compliance.

By adhering to these general principles and the procedural workflow, researchers can ensure

the safe and responsible disposal of FM-381, thereby protecting themselves, their colleagues,

and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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